N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-bromobenzoate
• InChI: InChI=1S/C13H10BrN3O2/c14-11-4-2-1-3-10(11)13(18)19-17-12(15)9-5-7-16-8-6-9/h1-8H,(H2,15,17)
• InChI Key: MOVKINDGOSXQTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)ON=C(C2=CC=NC=C2)N)Br
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O/N=C(/C2=CC=NC=C2)\N)Br
• Molecular Formula: C13H10BrN3O2
• Molecular Weight: 320.14 g/mol

Description

N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyridinecarboximidamide derivative that has a bromobenzoyl group attached to it.

Mechanism of Action

The mechanism of action of N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes or proteins that are involved in disease processes. This compound has been shown to have potent anti-inflammatory and anti-cancer properties in various in vitro and in vivo studies.
Biochemical and Physiological Effects:
N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune response. This compound has also been found to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide is its potent biological activity. This compound has been shown to be effective in various in vitro and in vivo studies, making it a promising drug candidate for the treatment of various diseases. However, one of the limitations of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide. One potential area of research is to investigate its potential as a drug candidate for the treatment of other diseases such as neurodegenerative disorders. Another area of research is to explore the structure-activity relationship of this compound, which may lead to the development of more potent analogs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide is a promising compound that has potential applications in various fields of scientific research. Its potent biological activity and potential as a drug candidate make it an exciting area of research for the future.

Synthesis Methods

The synthesis of N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide involves the reaction of 4-pyridinecarboximidamide with 2-bromobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can be purified using column chromatography.

Scientific Research Applications

N'-[(2-bromobenzoyl)oxy]-4-pyridinecarboximidamide has been found to have potential applications in various fields of scientific research. One of the most promising areas of application is in the field of medicinal chemistry, where this compound has shown potential as a drug candidate for the treatment of various diseases such as cancer and inflammation.